3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide

• IUPAC Name: 3-bromo-N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C15H11BrFN5O/c16-11-3-1-2-10(8-11)15(23)18-9-14-19-20-21-22(14)13-6-4-12(17)5-7-13/h1-8H,9H2,(H,18,23)
• InChI Key: ZMFZPEKTKUUQIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=O)NCC2=NN=NN2C3=CC=C(C=C3)F
• Molecular Formula: C15H11BrFN5O
• Molecular Weight: 376.18 g/mol

Description

3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide, also known as BFT, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BFT is a tetrazole derivative that belongs to the class of benzamides, and it has been shown to exhibit a range of biological activities that make it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and receptors in the body. 3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation. 3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide has also been shown to interact with the GABA-A receptor, which is involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation and pain. 3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide has also been shown to reduce seizure activity in animal models of epilepsy. Additionally, 3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide has been shown to induce apoptosis in cancer cells, which suggests that it may have potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One advantage of 3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide is that it is relatively easy to synthesize using standard laboratory techniques. Additionally, 3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide has been shown to exhibit a range of biological activities, which makes it a promising candidate for drug development. However, one limitation of 3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide is that its mechanism of action is not fully understood, which makes it difficult to predict its potential side effects and interactions with other drugs.

Future Directions

There are several future directions for research on 3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide. One potential area of research is the development of 3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide-based drugs for the treatment of inflammation, pain, and epilepsy. Another potential area of research is the investigation of 3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide as an anticancer agent, particularly for the treatment of solid tumors. Additionally, further research is needed to elucidate the mechanism of action of 3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide and to identify potential side effects and drug interactions.

Scientific Research Applications

3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide has been the subject of extensive scientific research due to its potential therapeutic applications. It has been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. 3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide has also been investigated for its potential use as an anticancer agent, as it has been shown to induce apoptosis in cancer cells.